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Compound of Interest

Compound Name: 5-Iodoindole

Cat. No.: B102021 Get Quote

An In-depth Technical Guide to 5-Iodoindole
This guide provides comprehensive information on the chemical properties, synthesis, and

applications of 5-Iodoindole, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Properties
5-Iodoindole is a halogenated derivative of indole, a prominent heterocyclic aromatic

compound. The introduction of an iodine atom at the 5-position of the indole ring significantly

influences its chemical reactivity and utility as a synthetic intermediate.
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Property Value Citations

CAS Number 16066-91-4 [1][2][3][4][5]

Molecular Formula C8H6IN [1][2][3][5]

Molecular Weight 243.04 g/mol [1][2][3][4][5]

IUPAC Name 5-iodo-1H-indole [1][6]

Synonyms 5-Iodo-1H-indole [1][3]

Melting Point 101-104 °C [3]

Boiling Point 341.7±15.0 °C (Predicted) [3]

Density 1.960±0.06 g/cm3 (Predicted) [3]

Experimental Protocols
Detailed methodologies for key experiments involving 5-Iodoindole are crucial for its effective

application in research and development.

Synthesis of 5-Iodoindole

A common laboratory-scale synthesis of 5-Iodoindole involves the iodination of indole. A

generalized protocol is as follows:

Dissolution: Dissolve indole in a suitable organic solvent, such as N,N-dimethylformamide

(DMF), in a reaction vessel.

Cooling: Cool the solution in an ice bath to 0-5 °C.

Addition of Iodinating Agent: Slowly add an iodinating agent, such as N-Iodosuccinimide

(NIS), portion-wise to the cooled solution while stirring.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material (indole) is consumed.

Quenching: Quench the reaction by adding a saturated aqueous solution of sodium

thiosulfate to remove any unreacted iodine.
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Extraction: Extract the product into an organic solvent like ethyl acetate.

Washing: Wash the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel using a mixture

of hexane and ethyl acetate as the eluent to obtain pure 5-Iodoindole.
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A generalized workflow for the synthesis of 5-Iodoindole.
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Applications in Drug Development and Research
5-Iodoindole serves as a versatile building block in the synthesis of various biologically active

compounds and pharmaceutical agents. Its iodine atom provides a reactive handle for cross-

coupling reactions, enabling the introduction of diverse functional groups.

Role in Cross-Coupling Reactions

5-Iodoindole is a key substrate in several palladium-catalyzed cross-coupling reactions, such

as the Suzuki, Heck, and Sonogashira reactions. These reactions are fundamental in medicinal

chemistry for the construction of complex molecular architectures.

Suzuki Coupling: Reaction of 5-Iodoindole with a boronic acid or ester to form a new

carbon-carbon bond. This is widely used to synthesize biaryl compounds.

Heck Coupling: Reaction with an alkene to form a substituted alkene. This is useful for

extending carbon chains.

Sonogashira Coupling: Reaction with a terminal alkyne to form a carbon-carbon triple bond.

This is employed in the synthesis of various natural products and drug candidates.
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Application of 5-Iodoindole in cross-coupling reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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